Cas no 1261603-19-3 (2-Fluoro-1,3-thiazole-4-carboxylic acid)
2-Fluoro-1,3-thiazole-4-carboxylic acid is a fluorinated heterocyclic carboxylic acid with a thiazole core, offering unique reactivity and structural versatility in organic synthesis. The fluorine substitution at the 2-position enhances its electronic properties, making it a valuable intermediate for pharmaceutical and agrochemical applications. Its carboxylic acid functionality allows for further derivatization, enabling the formation of amides, esters, and other derivatives. The thiazole ring contributes to its stability and potential bioactivity, making it useful in the development of bioactive molecules. This compound is particularly suitable for medicinal chemistry research, where fluorinated heterocycles are often employed to optimize pharmacokinetic properties.
1261603-19-3 structure
Product Name:2-Fluoro-1,3-thiazole-4-carboxylic acid
CAS No:1261603-19-3
MF:C4H2FNO2S
MW:147.127583026886
MDL:MFCD18416847
CID:4820663
PubChem ID:21803035
Update Time:2025-05-27
2-Fluoro-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-fluoro-1,3-thiazole-4-carboxylic acid
- 2-Fluoro-1,3-thiazole-4-carboxylic acid
-
- MDL： MFCD18416847
- Inchi： 1S/C4H2FNO2S/c5-4-6-2(1-9-4)3(7)8/h1H,(H,7,8)
- InChI Key： ALHCIGPKWPNDNF-UHFFFAOYSA-N
- SMILES： S1C(=NC(C(=O)O)=C1)F
Computed Properties
- Exact Mass: 146.97902764 g/mol
- Monoisotopic Mass: 146.97902764 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 78.4
- Molecular Weight: 147.13
2-Fluoro-1,3-thiazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A059000139-250mg |
2-Fluoro-1,3-thiazole-4-carboxylic acid |
1261603-19-3 | 98% | 250mg |
$793.48 | 2023-09-03 | |
| Alichem | A059000139-500mg |
2-Fluoro-1,3-thiazole-4-carboxylic acid |
1261603-19-3 | 98% | 500mg |
$1247.50 | 2023-09-03 | |
| Alichem | A059000139-1g |
2-Fluoro-1,3-thiazole-4-carboxylic acid |
1261603-19-3 | 98% | 1g |
$2065.49 | 2023-09-03 | |
| Enamine | EN300-337091-1.0g |
2-fluoro-1,3-thiazole-4-carboxylic acid |
1261603-19-3 | 1.0g |
$903.0 | 2023-02-23 | ||
| Enamine | EN300-337091-2.5g |
2-fluoro-1,3-thiazole-4-carboxylic acid |
1261603-19-3 | 2.5g |
$1871.0 | 2023-09-03 | ||
| Enamine | EN300-337091-5.0g |
2-fluoro-1,3-thiazole-4-carboxylic acid |
1261603-19-3 | 5.0g |
$2369.0 | 2023-02-23 | ||
| Enamine | EN300-337091-10.0g |
2-fluoro-1,3-thiazole-4-carboxylic acid |
1261603-19-3 | 10.0g |
$2980.0 | 2023-02-23 | ||
| Enamine | EN300-337091-1g |
2-fluoro-1,3-thiazole-4-carboxylic acid |
1261603-19-3 | 1g |
$903.0 | 2023-09-03 | ||
| Enamine | EN300-337091-5g |
2-fluoro-1,3-thiazole-4-carboxylic acid |
1261603-19-3 | 5g |
$2369.0 | 2023-09-03 | ||
| Enamine | EN300-337091-10g |
2-fluoro-1,3-thiazole-4-carboxylic acid |
1261603-19-3 | 10g |
$2980.0 | 2023-09-03 |
2-Fluoro-1,3-thiazole-4-carboxylic acid Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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